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Compound of Interest

Compound Name: Violanthin

Cat. No.: B1200089

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction to Violanthin

Violanthin is a flavone C-glycoside, a class of flavonoid characterized by a direct carbon-
carbon bond between a sugar moiety and the flavonoid aglycone, making it more resistant to
hydrolysis than O-glycosides. Its chemical structure is 5,7,4'-trihydroxyflavone (apigenin)
substituted with a -D-glucopyranosyl residue at position 6 and a 6-deoxy-a-L-mannopyranosyl
(a-L-rhamnosyl) residue at position 8. Violanthin has been identified in various plant species,
including Viola spp. (pansy), Dendrobium officinale, and Adhatoda vasica.[1][2][3] Emerging
research has highlighted its potent antioxidant and antibacterial activities, making it a
compound of interest for pharmaceutical and nutraceutical applications.[4] This guide provides
a comprehensive overview of the methodologies required for the successful extraction,
identification, and quantification of violanthin from plant matrices.

Extraction of Violanthin from Plant Material

The extraction of flavonoids like violanthin is a critical first step that is influenced by the plant
matrix, solvent polarity, and extraction technique. As a moderately polar glycoside, violanthin's
extraction is most efficient using polar solvents or aqueous-organic mixtures.

General Extraction Workflow
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The process begins with sample preparation to maximize surface area and disrupt cell walls,
followed by solvent extraction and concentration. Modern techniques such as Ultrasound-
Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) can significantly improve
efficiency and reduce extraction time and solvent consumption compared to traditional methods
like maceration.[5][6]
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Workflow for Violanthin Extraction
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Workflow for Violanthin Identification by LC-MS/MS
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Simplified Flavonoid Biosynthesis Pathway to Violanthin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pharmacognostic research on Viola tricolor L. (Violaceae) - PubMed
[pubmed.ncbi.nim.nih.gov]

o 2. researchgate.net [researchgate.net]

o 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
o 4. researchgate.net [researchgate.net]

e 5. akjournals.com [akjournals.com]

e 6. HPLC-based metabolomics of Dendrobium officinale revealing its antioxidant ability - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Identification of
Violanthin in Plant Extracts]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1200089#identifying-violanthin-in-plant-extracts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

